Cas no 2639440-32-5 (Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate)

• Product Name: Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate
• CAS No: 2639440-32-5
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 6321256
• PubChem ID: 165896533
• Update Time: 2025-11-03

Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate
• EN300-27728473
• 2639440-32-5
• Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate

• Inchi： 1S/C14H20BrNO2/c1-13(2,3)18-12(17)14(4,16-5)10-6-8-11(15)9-7-10/h6-9,16H,1-5H3
• InChI Key： KOPDMNOVSCQVOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C(=O)OC(C)(C)C)NC

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate

Introduction to Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate (CAS No. 2639440-32-5)

Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate (CAS No. 2639440-32-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a bromophenyl moiety, and a methylamino functionality. These structural elements contribute to its potential as an intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate is particularly noteworthy due to its combination of aromatic and aliphatic functionalities. The bromophenyl group provides a reactive site for further functionalization, making it an attractive starting material for the synthesis of more complex molecules. The tert-butyl ester group, on the other hand, offers stability and ease of manipulation, which are crucial in multi-step synthetic processes.

In recent years, Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate has gained attention in the context of drug discovery and development. One of the key areas of research involves its use as a building block for the synthesis of small molecules with potential therapeutic applications. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

A notable example is the synthesis of a series of brominated derivatives that have been evaluated for their anti-inflammatory effects. These derivatives were found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests that Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate could serve as a valuable starting point for the development of novel anti-inflammatory agents.

Moreover, research has also explored the potential of Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate in cancer therapy. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives that demonstrated selective cytotoxicity against various cancer cell lines. These findings highlight the compound's versatility and its potential to contribute to the development of targeted cancer therapies.

In addition to its applications in medicinal chemistry, Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate has also been investigated for its use in materials science. The presence of the bromophenyl group makes it suitable for cross-coupling reactions, which are widely used in the synthesis of advanced materials such as polymers and organic semiconductors. This versatility extends its utility beyond pharmaceuticals into other high-tech industries.

The synthetic accessibility of Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate is another factor that contributes to its appeal as an intermediate. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the reaction of 4-bromoacetophenone with methylamine followed by esterification with tert-butanol. This multi-step process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, Tert-butyl 2-(4-bromophenyl)-2-(methylamino)propanoate (CAS No. 2639440-32-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.